Cas no 2679942-31-3 ((2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-3-(prop-2-en-1-yl)phenylpropanoic acid)

(2R)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3-[3-(prop-2-en-1-yl)phenyl]propanoic acid is a chiral Fmoc-protected amino acid derivative featuring an allyl-substituted phenyl group. Its key advantages include high stereochemical purity, ensured by the (R)-configuration at the α-carbon, making it valuable for peptide synthesis and asymmetric catalysis. The Fmoc group offers orthogonal protection, enabling selective deprotection under mild basic conditions, while the allyl side chain provides a reactive handle for further functionalization via click chemistry or cross-coupling reactions. This compound is particularly useful in solid-phase peptide synthesis (SPPS) and medicinal chemistry research, where precise control over molecular architecture is critical. Its stability under standard handling conditions further enhances its utility in synthetic applications.
(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-3-(prop-2-en-1-yl)phenylpropanoic acid structure
2679942-31-3 structure
Product Name:(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-3-(prop-2-en-1-yl)phenylpropanoic acid
CAS No:2679942-31-3
MF:C27H25NO4
MW:427.4917075634
CID:5619793
PubChem ID:165933934
Update Time:2025-10-19

(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-3-(prop-2-en-1-yl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-28304102
    • (2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[3-(prop-2-en-1-yl)phenyl]propanoic acid
    • 2679942-31-3
    • (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-3-(prop-2-en-1-yl)phenylpropanoic acid
    • Inchi: 1S/C27H25NO4/c1-2-8-18-9-7-10-19(15-18)16-25(26(29)30)28-27(31)32-17-24-22-13-5-3-11-20(22)21-12-4-6-14-23(21)24/h2-7,9-15,24-25H,1,8,16-17H2,(H,28,31)(H,29,30)/t25-/m1/s1
    • InChI Key: KWPSHYQKGRKRJH-RUZDIDTESA-N
    • SMILES: O(C(N[C@@H](C(=O)O)CC1C=CC=C(CC=C)C=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 427.17835828g/mol
  • Monoisotopic Mass: 427.17835828g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 9
  • Complexity: 642
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 75.6Ų

(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-3-(prop-2-en-1-yl)phenylpropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28304102-1g
(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[3-(prop-2-en-1-yl)phenyl]propanoic acid
2679942-31-3
1g
$2118.0 2023-09-07
Enamine
EN300-28304102-5g
(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[3-(prop-2-en-1-yl)phenyl]propanoic acid
2679942-31-3
5g
$6140.0 2023-09-07
Enamine
EN300-28304102-10g
(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[3-(prop-2-en-1-yl)phenyl]propanoic acid
2679942-31-3
10g
$9105.0 2023-09-07
Enamine
EN300-28304102-0.05g
(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[3-(prop-2-en-1-yl)phenyl]propanoic acid
2679942-31-3 95.0%
0.05g
$1779.0 2025-03-19
Enamine
EN300-28304102-0.1g
(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[3-(prop-2-en-1-yl)phenyl]propanoic acid
2679942-31-3 95.0%
0.1g
$1863.0 2025-03-19
Enamine
EN300-28304102-0.25g
(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[3-(prop-2-en-1-yl)phenyl]propanoic acid
2679942-31-3 95.0%
0.25g
$1948.0 2025-03-19
Enamine
EN300-28304102-0.5g
(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[3-(prop-2-en-1-yl)phenyl]propanoic acid
2679942-31-3 95.0%
0.5g
$2033.0 2025-03-19
Enamine
EN300-28304102-1.0g
(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[3-(prop-2-en-1-yl)phenyl]propanoic acid
2679942-31-3 95.0%
1.0g
$2118.0 2025-03-19
Enamine
EN300-28304102-2.5g
(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[3-(prop-2-en-1-yl)phenyl]propanoic acid
2679942-31-3 95.0%
2.5g
$4150.0 2025-03-19
Enamine
EN300-28304102-5.0g
(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[3-(prop-2-en-1-yl)phenyl]propanoic acid
2679942-31-3 95.0%
5.0g
$6140.0 2025-03-19

Additional information on (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-3-(prop-2-en-1-yl)phenylpropanoic acid

The Comprehensive Overview of (2R)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3-(3-(prop-2-en-1-yl)phenyl)propanoic Acid

In the realm of organic chemistry, the compound (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-(prop-2-en-1-yl)phenyl)propanoic acid, identified by the CAS number 2679942-31-3, stands out as a significant molecule with diverse applications and intriguing chemical properties. This compound, often abbreviated as Fmoc-amino-propanoic acid derivative, is a derivative of fluorenylmethoxycarbonyl (Fmoc), a widely used protecting group in peptide synthesis. Its structure incorporates a chiral center, making it particularly valuable in asymmetric synthesis and enantioselective reactions.

The synthesis of this compound typically involves multi-step processes, including nucleophilic substitutions, esterifications, and stereochemical considerations. The presence of the Fmoc group ensures stability during intermediate steps while allowing precise control over the reaction pathway. Recent advancements in asymmetric catalysis have further enhanced the efficiency of synthesizing such chiral compounds, as highlighted in studies published in journals like Angewandte Chemie and Nature Chemistry.

One of the most notable applications of this compound lies in its potential as a building block in medicinal chemistry. The propanoic acid moiety and the substituted phenyl group provide versatile sites for further functionalization, enabling the design of bioactive molecules with specific pharmacological properties. For instance, researchers have explored its use in developing inhibitors for kinases and other enzyme targets, as reported in recent issues of Journal of Medicinal Chemistry.

The stereochemistry at the second carbon atom ((R)-configuration) plays a critical role in determining the compound's biological activity. Studies have shown that this configuration can significantly influence molecular recognition processes, such as binding affinity to receptors or enzymes. This has led to increased interest in using this compound as a chiral template for drug discovery programs.

In addition to its medicinal applications, this compound has also found utility in materials science. The combination of aromatic and aliphatic groups within its structure makes it suitable for applications in polymer chemistry and nanotechnology. For example, derivatives of this compound have been investigated for their potential as precursors in the synthesis of novel polymeric materials with tailored mechanical and electronic properties.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in characterizing this compound's structure and purity. These methods provide high-resolution data that aids in confirming stereochemistry and detecting impurities, ensuring compliance with pharmaceutical standards.

Recent research has also focused on optimizing the scalability of this compound's synthesis for industrial applications. Green chemistry principles have been integrated into these efforts, emphasizing the use of environmentally friendly solvents and catalysts to minimize ecological impact. Such advancements underscore the growing importance of sustainable practices in chemical manufacturing.

In conclusion, (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-(prop-2-en-1-yl)phenyl)propanoic acid represents a versatile and valuable molecule with wide-ranging applications across multiple disciplines. Its unique structure, coupled with ongoing innovations in synthetic methodologies and analytical techniques, positions it as a key player in both academic research and industrial development.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd